Cas no 1805843-38-2 (1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805843-38-2
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4975857
• Update Time: 2025-10-29

1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c1-5(18)8(12)6-3-2-4-7(10(13)14)9(6)19-11(15,16)17/h2-4,8,10H,1H3
• InChI Key： HPKWAWJWVGVKIU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805843-38-2)

1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one, identified by its CAS number 1805843-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its brominated aromatic ring system and the presence of both difluoromethyl and trifluoromethoxy substituents, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one consists of a propanone core substituted with a bromine atom at the alpha position and an aromatic ring at the beta position. The aromatic ring is further functionalized with two fluorinated groups: a difluoromethyl group at the 3-position and a trifluoromethoxy group at the 2-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of both difluoromethyl and trifluoromethoxy groups in 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one suggests that it may exhibit potent biological activity across multiple therapeutic areas. Specifically, such structural motifs are frequently explored in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The bromine atom at the alpha position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Similarly, the aromatic ring can be modified through traditional electrophilic aromatic substitution reactions, providing chemists with a versatile platform for generating structurally diverse derivatives.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For instance, difluoromethyl groups are known to increase lipophilicity and metabolic stability, while trifluoromethoxy groups can enhance binding interactions with biological targets due to their electron-withdrawing effects. These properties make 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one an attractive candidate for further investigation in drug development pipelines.

The compound's potential applications extend beyond oncology. Emerging research suggests that fluorinated phenyl derivatives may have significant roles in antiviral and antibacterial therapies. The unique electronic distribution induced by the combination of difluoromethyl and trifluoromethoxy substituents could disrupt essential biological pathways in pathogens, offering new avenues for therapeutic intervention. Furthermore, the presence of a reactive carbonyl group (ketone) provides opportunities for further derivatization into amides, esters, or other bioactive molecules.

In academic research circles, 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one has been employed as an intermediate in synthetic chemistry studies aimed at developing novel synthetic methodologies. Its structural complexity presents challenges that drive innovation in reaction design, particularly in cross-coupling strategies and transition-metal catalysis. Such advancements not only contribute to the field but also provide practical tools for synthesizing other biologically relevant compounds.

The pharmaceutical industry has taken note of these developments, with several companies exploring fluorinated derivatives as lead compounds for new drug candidates. The ability to modify both the aromatic ring and the aliphatic chain offers chemists considerable flexibility in optimizing potency, selectivity, and pharmacokinetic profiles. As a result, 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one is likely to remain a key intermediate in future drug discovery efforts.

From a chemical perspective, understanding the reactivity and selectivity of this compound is crucial for maximizing its utility in synthetic applications. The interplay between electronic effects and steric hindrance imposed by its substituents dictates its behavior in various chemical transformations. By carefully controlling reaction conditions—such as solvent choice, temperature, and catalyst selection—chemists can harness these properties to achieve desired outcomes efficiently.

Looking ahead, continued investigation into 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one promises to yield further insights into fluorinated organic chemistry and its applications in medicine. As computational methods improve alongside experimental techniques like high-resolution NMR spectroscopy and X-ray crystallography become more accessible, researchers will be better equipped to elucidate structure-function relationships within this class of molecules.

In conclusion, 1-Bromo-1-(3-(difluoromethyl)-2-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805843-38-2) represents an exciting opportunity for innovation across multiple scientific disciplines. Its unique structural features combined with its synthetic versatility make it a valuable asset for researchers seeking novel pharmacological agents or advanced chemical methodologies. As interest in fluorinated compounds continues to grow, this compound is poised to play an increasingly important role in both academic research laboratories and industrial drug development programs.